Cas no 199529-12-9 (2-fluoro-5-hydroxyterephthalonitrile)

• Product Name: 2-fluoro-5-hydroxyterephthalonitrile
• CAS No: 199529-12-9
• MF: C₈H₃FN₂O
• MW: 162.120624780655
• CID: 908711
• Update Time: 2024-06-15

2-fluoro-5-hydroxyterephthalonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-hydroxyterephthalonitrile
• 1,4-Benzenedicarbonitrile,2-fluoro-5-hydroxy-(9CI)
• 1,4-Benzenedicarbonitrile, 2-fluoro-5-hydroxy-

• Inchi： 1S/C8H3FN2O/c9-7-1-6(4-11)8(12)2-5(7)3-10/h1-2,12H
• InChI Key： VJKWFGPWZVUFIB-UHFFFAOYSA-N
• SMILES： C1(C#N)=CC(O)=C(C#N)C=C1F

Computed Properties

• Exact Mass: 162.02299
• Monoisotopic Mass: 162.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8A^2

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 353.3±42.0 °C(Predicted)
• PSA: 67.81
• pka: 5.81±0.23(Predicted)